Cas no 1805095-66-2 (Ethyl 4-aminomethyl-2-cyano-3-ethylphenylacetate)

• Product Name: Ethyl 4-aminomethyl-2-cyano-3-ethylphenylacetate
• CAS No: 1805095-66-2
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 4943769
• Update Time: 2025-06-14

Ethyl 4-aminomethyl-2-cyano-3-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-aminomethyl-2-cyano-3-ethylphenylacetate

• Inchi： 1S/C14H18N2O2/c1-3-12-11(8-15)6-5-10(13(12)9-16)7-14(17)18-4-2/h5-6H,3-4,7-8,15H2,1-2H3
• InChI Key： XLSNIVQUVGOCQN-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(CN)=C(CC)C=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 321
• XLogP3: 1.5
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 4-aminomethyl-2-cyano-3-ethylphenylacetate

Research Brief on Ethyl 4-aminomethyl-2-cyano-3-ethylphenylacetate (CAS: 1805095-66-2) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-aminomethyl-2-cyano-3-ethylphenylacetate (CAS: 1805095-66-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This ester derivative, characterized by its unique aminomethyl and cyano functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthetic pathways, biological activities, and potential as a building block for more complex pharmaceutical agents.

The compound's molecular structure, featuring both electron-withdrawing (cyano) and electron-donating (aminomethyl) groups, creates interesting electronic properties that researchers are exploring for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of novel kinase inhibitors, particularly showing activity against protein kinases involved in inflammatory pathways. The ethyl ester moiety provides enhanced cell membrane permeability, making it particularly valuable for developing orally bioavailable drugs.

Recent synthetic improvements have significantly increased the yield of Ethyl 4-aminomethyl-2-cyano-3-ethylphenylacetate. A team at MIT reported a novel catalytic system that achieves 85% yield with excellent enantioselectivity (Nature Chemistry, 2023). This advancement is particularly important as the stereochemistry of the aminomethyl group has been shown to critically influence biological activity. The improved synthetic route uses environmentally benign conditions, addressing growing concerns about sustainable pharmaceutical manufacturing.

In pharmacological studies, derivatives of this compound have demonstrated multiple biological activities. Research from the University of Cambridge (Bioorganic & Medicinal Chemistry Letters, 2023) revealed that structural analogs show potent inhibitory effects on TNF-α production, with IC50 values in the low micromolar range. The presence of both hydrogen bond donor (aminomethyl) and acceptor (cyano) groups appears crucial for this activity, suggesting potential applications in autoimmune disease treatment.

The compound's safety profile has also been investigated in recent preclinical studies. Toxicology assessments in rodent models (Journal of Pharmacological Sciences, 2023) indicate favorable pharmacokinetic properties with good oral bioavailability (78%) and moderate plasma protein binding (65%). These characteristics, combined with its metabolic stability, position Ethyl 4-aminomethyl-2-cyano-3-ethylphenylacetate as an attractive scaffold for further drug development.

Looking forward, several pharmaceutical companies have included this compound in their pipelines for developing new anti-inflammatory and anticancer agents. Its versatility as a synthetic intermediate and promising biological activity profile suggest it will remain an important focus of chemical biology research in the coming years. Further structure-activity relationship studies and clinical translation efforts are expected to reveal its full therapeutic potential.